N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C17H19NO2S/c1-13-5-3-4-6-14(13)11-21-12-17(19)18-15-7-9-16(20-2)10-8-15/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: LFCNAMBAWYAWIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in the research community due to its potential applications in scientific research. This compound is a potent agonist of the cannabinoid receptors CB1 and CB2, which are found throughout the central and peripheral nervous systems and play important roles in regulating various physiological processes.

Mechanism of Action

N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide acts as a potent agonist of the CB1 and CB2 receptors, which are found throughout the central and peripheral nervous systems. Activation of these receptors leads to the release of various neurotransmitters and other signaling molecules, which can have a wide range of effects on physiological processes.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide has been shown to have potent analgesic and anti-inflammatory effects, making it a promising candidate for the development of new drugs for the treatment of chronic pain and inflammatory conditions. This compound has also been shown to have anti-cancer properties, with studies suggesting that it may be effective in inhibiting the growth and proliferation of various types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide in lab experiments is its potent and selective activation of the CB1 and CB2 receptors, which allows researchers to study the effects of cannabinoid receptor activation on various physiological processes. However, one limitation of using this compound is its potential for toxicity and adverse effects, which must be carefully monitored and controlled in order to ensure the safety of experimental subjects.

Future Directions

There are many potential future directions for research on N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide, including the development of new drugs for the treatment of chronic pain, inflammation, and cancer. Other potential areas of research include the study of the effects of cannabinoid receptor activation on various physiological processes, as well as the development of new methods for synthesizing and modifying N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide in order to improve its potency and selectivity.

Synthesis Methods

N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide is synthesized through a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with 2-methylbenzyl mercaptan to form the intermediate 4-methoxyphenyl-2-methylbenzyl sulfide. This intermediate is then reacted with ethyl chloroacetate to form the final product, N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide.

Scientific Research Applications

N-(4-methoxyphenyl)-2-[(2-methylbenzyl)thio]acetamide has been used extensively in scientific research to study the effects of cannabinoid receptor activation on various physiological processes. This compound has been shown to have potent analgesic, anti-inflammatory, and anti-cancer properties, making it a promising candidate for the development of new drugs for the treatment of these conditions.